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Introduction

Formamide (CHsNO), also known as methanamide, is a versatile organic compound widely
utilized in laboratory settings.[1][2] It is a clear, colorless, and hygroscopic liquid with a faint
ammonia-like odor.[2][3][4] Its high dielectric constant and miscibility with water and many polar
organic solvents make it an excellent solvent for a variety of applications.[2][5] In research and
drug development, formamide is commonly used as a solvent for resins and plasticizers, a
softener for paper and fiber, and a chemical feedstock for the synthesis of pharmaceuticals,
herbicides, and pesticides.[2][5] It is also integral to molecular biology techniques, such as in
hybridization buffers to lower the melting temperature of nucleic acid duplexes. Despite its
utility, formamide presents significant health hazards that necessitate strict safety precautions
and handling procedures. This guide provides an in-depth overview of formamide's properties,
hazards, and the essential protocols for its safe use in a laboratory environment.

Hazard Identification and Toxicology

Formamide is classified as a hazardous substance with significant health risks, including
reproductive and developmental toxicity.[3][6][7][8][9][10][11]

2.1 Health Hazards Summary
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o Reproductive Toxicity: Formamide is a known reproductive hazard.[3][6][7] It may damage
fertility in both males and females.[3][8][9] Studies have shown testicular degeneration at
high doses.

» Developmental Toxicity/Teratogenicity: Formamide is a suspected teratogen.[3] There is
evidence that it is a teratogen in animals, and it should be treated as a possible teratogen in
humans.[3] It may damage the unborn child.[6][8][9][10][11] Animal studies have
demonstrated embryotoxic and weak teratogenic effects.[12]

« Carcinogenicity: Formamide is suspected of causing cancer.[8][9][11][13]
¢ Acute Effects:

o Skin and Eye Irritation: Contact can cause skin irritation, rash, and serious eye irritation
and burns.[1][3][6][7]

o Respiratory Tract Irritation: Inhalation can irritate the nose and throat.[3]

o Systemic Effects: The substance may be toxic to the blood, kidneys, liver, and central
nervous system (CNS).[7][14] It is readily absorbed through the skin.

Physical and Chemical Properties

A summary of the key physical and chemical properties of formamide is provided in the table
below.
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Property Value

Molecular Formula CHsNO[15]

Molecular Weight 45.04 g/mol [16]

Appearance Colorless, oily liquid[3][4][5][16]

Odor Faint ammonia-like[2][4]

Melting Point 2-3 °C (36-37 °F)[5][10][15]

Boiling Point 210 °C (410 °F) (decomposes)[1][5][10][15]
Flash Point 154 - 175 °C (310 - 347 °F)[1][4][10][15]
Autoignition Temperature >500 °C[10][15]

Vapor Pressure 0.08 mm Hg @ 20 °C[1][15]

Vapor Density 1.55 - 1.56 (vs air)[2][15]

Density 1.133 g/cm3[5][15]

Miscible with water, ethanol, acetone, methanaol,

Solubilit
Y and ethylene glycol.[1][4][5][15]

Occupational Exposure Limits

Adherence to established occupational exposure limits is critical to minimize health risks. The
limits set by various regulatory agencies are summarized below.

Agency TWA (8-hour) STEL (15-minute) Notations
OSHA (PEL) 20 ppm[6][17] 30 ppm[6][17]

NIOSH (REL) 10 ppm[3][16] - Skin[6]
ACGIH (TLV) 10 ppm(3][6] - Skin[6][18]

Note: The "Skin" notation indicates that skin absorption is a significant route of exposure.[3][18]
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Safe Handling and Storage Protocols

Due to its hazardous nature, all work with formamide must be conducted with strict adherence
to safety protocols.

5.1 Engineering Controls

o Chemical Fume Hood: All work with formamide must be performed in a properly functioning
and certified chemical fume hood to minimize inhalation exposure.[6][19]

» Ventilation: Ensure adequate ventilation in the laboratory.[6]

o Emergency Equipment: An eyewash station and emergency shower must be readily
accessible in the immediate work area.[3][6]

5.2 Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin and eye contact.

Formamide Handling: PPE Workflow
Start: Prepare to
Handle Formamide

Body Protection:
- Chemical-resistant lab coat.
- Long pants and closed-toe shoes.

\‘\\ If applicable

Hand Protection:
- Nitrile rubber gloves are sufficient.
- Check manufacturer's compatibility chart.

Eye/Face Protection:
- Tightly fitting safety goggles.
- Face shield if splash risk is high.

Respiratory Protection:

- Not required if using a fume hood.
- Required for spill cleanup outside a hood.

Proceed with Work
in Fume Hood
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Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow for handling formamide.

5.3 Experimental Protocol: General Handling

Training: Before working with formamide, all personnel must be trained on its hazards,
proper handling, and emergency procedures.[3][6][20] Personnel should review the Safety
Data Sheet (SDS).[6]

Designated Area: Confine all formamide work to a designated area within a certified
chemical fume hood.[19]

Don PPE: Put on all required PPE as outlined in the diagram above, including a lab coat,
nitrile gloves, and chemical splash goggles.[6][7][19]

Handling: Avoid contact with skin, eyes, and clothing.[7][8][20] Avoid inhaling vapors.[7]

Dispensing: Ground all equipment when transferring or dispensing the material to prevent
static discharge.[6]

Post-Handling: After handling, wash hands and any potentially exposed skin areas
thoroughly with soap and water, even if no direct contact is known to have occurred.[3]

Decontamination: Remove and decontaminate any contaminated clothing before reuse.[20]

5.4 Storage Requirements

Store formamide in a cool, dry, well-ventilated area, away from direct sunlight and heat
sources.[6][7][19][20]

Keep containers tightly closed to prevent absorption of moisture, as it is hygroscopic.[6][19]

Store away from incompatible materials such as strong oxidizing agents, acids, bases,
iodine, pyridine, and sulfur trioxide.[6][19] Formamide also attacks copper, brass, and lead.
[19]

It is recommended to store in the original container.[7][20]
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Emergency Procedures

Prompt and correct response to emergencies is crucial to mitigate harm.

6.1 Spill Cleanup

The response to a spill depends on its size and location.

Formamide Spill Response Workflow

Formamide Spill Occurs

Assess Spill Size
and Location

Small & Contained arge or Uncontained

Small Spill (<1 L) Large Spill (>1 L)
Inside Fume Hood or Outside Hood

Trained personnel with proper PPE:
L . A 1. Evacuate the area.
1. Absorb with inert material (sand, vermiculite).
} ) . 2. Alert others.
2. Collect in a sealed container for disposal. 3. Call emergency services (EH&S/911)
3. Ventilate and wash the area. gency

Spill Contained

Click to download full resolution via product page
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Caption: Workflow for responding to a formamide spill in a laboratory setting.
Protocol for Small Spills (<1 L, inside a fume hood):
Ensure you are wearing appropriate PPE, including respiratory protection if necessary.[6][19]

Absorb the spill with an inert, non-combustible material like vermiculite, dry sand, or earth.[3]

[6]

Carefully collect the absorbed material and place it into a sealed, labeled container for
hazardous waste disposal.[3][19]

Ventilate and wash the spill area thoroughly once cleanup is complete.[3]
Protocol for Large Spills (>1 L or any spill outside a fume hood):
Immediately evacuate all personnel from the spill area.[3][6][19]

Remove all sources of ignition.[6]

Secure the area and prevent others from entering.[7][19]

Contact your institution's Environmental Health and Safety (EH&S) department or
emergency services immediately.[6][19] Do not attempt to clean up a large spill unless you
are specifically trained and equipped to do so.[3][19]

6.2 First Aid Measures

e Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][6][19] Seek immediate medical attention.
[61[19]

o Skin Contact: Immediately remove contaminated clothing.[3] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[3][6][19] Seek medical attention.[6] For
large area exposure, use an emergency shower.[19]

 Inhalation: Move the person to fresh air.[6][19] If breathing is difficult, provide oxygen.[6]
Seek immediate medical attention.[3][6][19]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water.[6] Seek immediate medical
attention.[6][19]

Waste Disposal

Formamide and materials contaminated with it must be disposed of as hazardous waste.

o Collection: Collect waste formamide and contaminated materials (e.g., gloves, absorbent
pads) in a tightly sealed, properly labeled hazardous waste container.[6][19]

o Storage: Store the waste container in a designated, secondary containment area, preferably
within a fume hood, away from incompatible materials.[6]

 Disposal: Follow your institution's and local regulations for hazardous waste disposal.[3][21]
Contact your EH&S department for waste pickup and disposal procedures.[6] Do not dispose
of formamide down the drain.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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